Cas no 1021255-59-3 (N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide)

• Product Name: N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide
• CAS No: 1021255-59-3
• Molecular Formula: C₁₈H₂₁N₅O₃S
• Molecular Weight: 387.456042051315
• CID: 6146861
• PubChem ID: 25855460

N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide Properties

Names and Identifiers

• N-[6-({[(3-acetamidophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide
• VU0636784-1
• AKOS024499628
• F5126-0686
• N-(6-((2-((3-acetamidophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)isobutyramide
• 1021255-59-3
• N-[6-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide

• InChIKey： WYWWHFOLJOENKT-UHFFFAOYSA-N
• Inchi： 1S/C18H21N5O3S/c1-11(2)18(26)21-15-7-8-17(23-22-15)27-10-16(25)20-14-6-4-5-13(9-14)19-12(3)24/h4-9,11H,10H2,1-3H3,(H,19,24)(H,20,25)(H,21,22,26)
• SMILES： S(C1=CC=C(N=N1)NC(C(C)C)=O)CC(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 387.13651072g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 387.13651072g/mol
• Heavy Atom Count: 27
• Complexity: 531
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides